Cas no 177855-99-1 (4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside)

177855-99-1 structure
Product name:4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrophenyl2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
- 4-Nitrophenyl 2-Acet
- N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]
- 2)-O-b-D-galactopyranosyl-(1®
- 4)-2-(acetylamino)-2
- 4)-2-(acetylamino)-2-deoxy-
- A-2Gal1-
- A-4GlcNAc-
- A-PNP
- Fuc1-
- W0312
- Fuc1-α-2Gal1-β-4GlcNAc-β-PNP
- 2)-O-beta-D-galactopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
- 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1→4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
- 4-Nitrophenyl O-6-Deoxy-α-L-galactopyranosyl-(12)-O-β-D-galactopyranosyl-(14)-2-(acetylaMino)-2-deoxy-β-D-glucopyranoside
- 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1-2)-O-beta-D-galactopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside
- 177855-99-1
- N-[(2S,3R,4R,5S,6R)-5-{[(2S,3R,4S,5R,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-3-{[(2S,3S,4R,5S,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-2-YL]OXY}-4-HYDROXY-6-(HYDROXYMETHYL)-2-(4-NITROPHENOXY)OXAN-3-YL]ACETAMIDE
- N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
- 4-Nitrophenyl 6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranoside
- 4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
- DTXSID70745390
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranos
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-?-L-fucopyranosyl)-?-D-galactopyranosyl]-?-D-glucopyranoside
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
-
- Inchi: InChI=1S/C26H38N2O17/c1-9-16(32)19(35)21(37)25(40-9)45-23-20(36)17(33)13(7-29)42-26(23)44-22-14(8-30)43-24(15(18(22)34)27-10(2)31)41-12-5-3-11(4-6-12)28(38)39/h3-6,9,13-26,29-30,32-37H,7-8H2,1-2H3,(H,27,31)/t9-,13+,14+,15+,16+,17-,18+,19+,20-,21-,22+,23+,24+,25-,26-/m0/s1
- InChI Key: NXLTWNKLPSVELR-UOFGCEEZSA-N
- SMILES: O=[N+](C1C=CC(O[C@@H]2O[C@H](CO)[C@@H](O[C@@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O[C@@H]3O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]3O)[C@H](O)[C@H]2NC(=O)C)=CC=1)[O-]
Computed Properties
- Exact Mass: 650.21700
- Monoisotopic Mass: 650.21704775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 45
- Rotatable Bond Count: 9
- Complexity: 982
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 292Ų
- XLogP3: -3.6
Experimental Properties
- Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 180-183°C
- Solubility: Slightly soluble (2 g/l) (25 º C),
- PSA: 292.14000
- LogP: -3.49260
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Security Information
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N499215-2mg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 2mg |
$724.00 | 2023-05-17 | ||
TRC | N499215-10mg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 10mg |
$2652.00 | 2023-05-17 | ||
TRC | N499215-5mg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 5mg |
$1728.00 | 2023-05-17 | ||
TRC | N499215-0.5mg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 0.5mg |
$ 165.00 | 2022-06-03 | ||
TRC | N499215-1mg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 1mg |
$374.00 | 2023-05-17 | ||
TRC | N499215-500µg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 500µg |
$201.00 | 2023-05-17 | ||
Biosynth | EN04931-1 mg |
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside |
177855-99-1 | 1mg |
$436.59 | 2023-01-05 | ||
Biosynth | EN04931-5 mg |
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside |
177855-99-1 | 5mg |
$1,910.35 | 2023-01-05 | ||
TRC | N499215-500μg |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside |
177855-99-1 | 500μg |
$ 201.00 | 2023-04-16 | ||
Biosynth | EN04931-0.5 mg |
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside |
177855-99-1 | 0.5 mg |
$236.49 | 2023-01-05 |
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Related Literature
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Peter Leonard,Simone Budow Org. Biomol. Chem., 2009,7, 1374-1387
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Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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Wanlin Wang,Xiaoyuan Yan,Qixuan Zou,Binbin Hong,Wang Zhang,Guo Ping Wang J. Mater. Chem. C, 2021,9, 4150-4157
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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